BENGHE Safety Operating Guide

Check Availability & Pricing

Essential Safety and Logistical Information for
Handling SEL120-34A

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: SEL120-34A

Cat. No.: B1457845

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Safe
Handling and Disposal of the Potent CDK8 Inhibitor, SEL120-34A.

This document provides crucial safety protocols and logistical plans for the handling and
disposal of SEL120-34A, a selective and potent ATP-competitive inhibitor of CDK8. While the
manufacturer's Safety Data Sheet (SDS) for SEL120-34A may indicate minimal immediate
hazards, the nature of this compound as a potent kinase inhibitor necessitates a cautious and
well-documented approach to its handling in a laboratory setting. This guide is intended to
supplement, not replace, your institution's specific safety protocols and a thorough risk
assessment for your particular use case.

Personal Protective Equipment (PPE)

A comprehensive risk assessment should guide the selection of appropriate PPE. The following
table summarizes recommended PPE for various laboratory activities involving SEL120-34A.
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Activity

Recommended PPE

Rationale

Handling Solid Compound
(Weighing, Aliquoting)

- Disposable, solid-front lab
coat with tight-fitting cuffs-
Double gloves (e.qg., nitrile or
neoprene)- Safety glasses with
side shields or chemical splash
goggles- Powered Air-Purifying
Respirator (PAPR) or N95
respirator within a certified

chemical fume hood

High risk of aerosolization and
inhalation of the potent
powder. Full respiratory
protection is critical to prevent

inadvertent exposure.

Preparing Solutions (e.g., in
DMSO)

- Chemical-resistant lab coat-
Chemical splash goggles-
Single pair of chemical-
resistant gloves (butyl rubber,
fluoroelastomer, or neoprene
recommended for prolonged
handling of DMSO)

Reduced risk of aerosolization
compared to handling
powders, but potential for
splashes and spills. DMSQO's
ability to enhance skin
absorption of other chemicals
necessitates careful glove

selection.[1]

In Vitro and In Vivo Dosing

- Lab coat- Safety glasses-
Appropriate chemical-resistant

gloves

To protect from splashes and
direct contact with the

compound in solution.

Operational Plans: Handling and Storage

Proper handling and storage procedures are critical to ensure the integrity of the compound

and the safety of laboratory personnel.

Storage:

e Solid Form: Store at -20°C for long-term stability (up to 3 years).

o Stock Solutions: Store in aliquots at -80°C to avoid repeated freeze-thaw cycles (stable for

over 1 year). For short-term storage, 4°C is acceptable for over a week.

Solution Preparation Protocol (in vitro):
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e Pre-Experiment Checklist:

o

Ensure a certified chemical fume hood is available and functioning correctly.

[¢]

Verify the location of the nearest eyewash station and safety shower.

[¢]

Assemble all necessary PPE as outlined in the table above.

[e]

Prepare a designated waste container for contaminated materials.
e Reconstitution:

o Allow the vial of solid SEL120-34A to equilibrate to room temperature before opening to
prevent condensation.

o Perform all manipulations of the solid compound within a chemical fume hood.

o To prepare a stock solution, dissolve SEL120-34A in fresh, anhydrous DMSO. Sonication
may be used to aid dissolution. For example, a 10 mM stock solution can be prepared by
dissolving 4.15 mg of SEL120-34A in 1 mL of DMSO.

e Working Solutions:

o Prepare further dilutions of the stock solution in the appropriate cell culture medium or
buffer immediately before use.

Disposal Plan

All materials that have come into contact with SEL120-34A must be treated as hazardous
chemical waste.

e Unused Compound and Contaminated Labware:

o Collect all unused or expired solid compounds, as well as contaminated labware (e.g.,
vials, pipette tips, weighing paper, gloves), in a designated, puncture-resistant, and sealed
hazardous waste container.

o Label the container clearly as "Hazardous Waste" and include "SEL120-34A" on the label.
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e Liquid Waste:

o Collect all solutions containing SEL120-34A in a sealed, leak-proof hazardous waste
container.

o Do not mix with other waste streams unless compatibility has been confirmed.
e Decontamination:

o Wipe down all surfaces and equipment that have come into contact with SEL120-34A with
a suitable solvent (e.g., 70% ethanol) followed by a cleaning agent.

o Dispose of all cleaning materials as hazardous waste.
» Final Disposal:

o Dispose of all hazardous waste through your institution's Environmental Health and Safety
(EHS) department or a certified hazardous waste vendor. Do not pour any waste
containing SEL120-34A down the drain.

Experimental Workflow and Safety Decision Making

The following diagram illustrates a logical workflow for assessing the appropriate level of
personal protective equipment when working with SEL120-34A.
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SEL120-34A: PPE Selection Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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